molecular formula C14H11ClN2O3 B1599176 N-(2-chloro-5-methyl-4-nitrophenyl)benzamide CAS No. 206986-83-6

N-(2-chloro-5-methyl-4-nitrophenyl)benzamide

Cat. No. B1599176
M. Wt: 290.7 g/mol
InChI Key: FSQMLSBGODTGQF-UHFFFAOYSA-N
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Description

“N-(2-chloro-5-methyl-4-nitrophenyl)benzamide” is an aromatic nitro stain and dye . It has a molecular formula of C14H11ClN2O3 .


Synthesis Analysis

A series of N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives were synthesized and evaluated for their in vitro antidiabetic potential against α-glucosidase and α-amylase enzymes .


Molecular Structure Analysis

The molecular structure of “N-(2-chloro-5-methyl-4-nitrophenyl)benzamide” was analyzed using docking and molecular dynamic simulations . The docking results depicted reasonable dock score and binding interactions of synthesized molecules with respective targets with enzymes .


Physical And Chemical Properties Analysis

“N-(2-chloro-5-methyl-4-nitrophenyl)benzamide” has a molecular weight of 290.70 . More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Antidiabetic and Antimicrobial Potential

A series of N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives were synthesized and evaluated for their antidiabetic potential against α-glucosidase and α-amylase enzymes. These compounds showed significant antidiabetic and antimicrobial potential, supported by molecular dynamic and docking studies. The derivatives demonstrated potent inhibitory effects on α-glucosidase and α-amylase with low IC50 values, indicating their potential as active antidiabetic agents. Additionally, they exhibited antibacterial potential against both Gram-positive and Gram-negative bacteria, as well as antifungal potential against Candida albicans and Aspergillus niger (Thakal, Singh, & Singh, 2020).

Chemosensors for Cyanide Detection

N-nitrophenyl benzamide derivatives have been developed as chemosensors for cyanide detection in aqueous environments. These compounds leverage cyanide's strong affinity toward the acyl carbonyl carbon, offering a practical system for monitoring cyanide concentrations in water samples. This application highlights the potential use of N-(2-chloro-5-methyl-4-nitrophenyl)benzamide derivatives in environmental monitoring and public health (Sun, Wang, & Guo, 2009).

Corrosion Inhibition

N-Phenyl-benzamide derivatives have been evaluated for their corrosion inhibition efficiency on mild steel in an acidic environment. The presence of electron-withdrawing nitro (NO2) and electron-donating methoxy (OCH3) substituents significantly influences their inhibition behavior. These studies demonstrate the derivatives' potential as effective corrosion inhibitors, contributing to the development of new materials for industrial applications (Mishra et al., 2018).

Antimicrobial Agents

New N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides have been synthesized and evaluated for their antibacterial and antifungal activities against a variety of microorganisms, including drug-resistant strains. The study revealed that these compounds possess broad-spectrum activity, indicating their potential as novel antimicrobial agents (Ertan et al., 2007).

Spectroscopic and DFT Studies

The synthesis, spectroscopic analysis, and DFT studies of N-(2-methyl-5-nitro-phenyl)benzamide organic single crystals have been conducted, offering insights into their structural and electronic properties. These studies contribute to the understanding of the material's physical and chemical characteristics, opening up possibilities for its application in various fields such as material science and photonic devices (Prabukanthan et al., 2021).

Future Directions

The N-(alkyl/aryl)-2-chloro-4-nitro-5-[(4-nitrophenyl)sulfamoyl]benzamide derivatives showed significant antidiabetic and antimicrobial potential which is equally supported by the molecular dynamic and docking studies . This study will prove useful in revealing the molecular structure and receptor target site details which can be further utilized for the development of newer active antidiabetic and antimicrobial agents .

properties

IUPAC Name

N-(2-chloro-5-methyl-4-nitrophenyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11ClN2O3/c1-9-7-12(11(15)8-13(9)17(19)20)16-14(18)10-5-3-2-4-6-10/h2-8H,1H3,(H,16,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSQMLSBGODTGQF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1[N+](=O)[O-])Cl)NC(=O)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11ClN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70401085
Record name N-(2-chloro-5-methyl-4-nitrophenyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70401085
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chloro-5-methyl-4-nitrophenyl)benzamide

CAS RN

206986-83-6
Record name N-(2-Chloro-5-methyl-4-nitrophenyl)benzamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=206986-83-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-(2-chloro-5-methyl-4-nitrophenyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70401085
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2'-Chloro-5'-methyl-4'-nitrobenzanilide
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URL https://echa.europa.eu/information-on-chemicals
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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